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Compound of Interest

Compound Name: 2-Phenylacetophenone

Cat. No.: B349326 Get Quote

Essential Safety and Handling Guide for 2-
Phenylacetophenone
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of 2-
Phenylacetophenone (CAS No. 451-40-1), also known as Deoxybenzoin. Adherence to these

guidelines is essential for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Phenylacetophenone is classified as a substance that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1] It is harmful if swallowed.[1][2] The

toxicological properties of this chemical have not been fully investigated.[3][4]

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against exposure. The following table summarizes the required PPE for handling 2-
Phenylacetophenone.
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Protection Type Required Equipment Specifications and Use

Eye and Face Protection Safety Goggles or Face Shield

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[5] A face shield

may be necessary for splash

hazards.

Skin Protection Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[4] Nitrile or butyl

rubber gloves are

recommended.

Protective Clothing

Wear fire/flame resistant and

impervious clothing.[5] A lab

coat or chemical-resistant

apron should be worn.

Respiratory Protection
N95 Respirator or Full-Face

Respirator

A NIOSH-approved N95

respirator should be used

when handling the powder

form to avoid dust inhalation.

[6] If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator is required.[5]

Operational and Disposal Plans
Proper operational procedures and waste disposal are crucial for minimizing risks and

environmental impact.

Handling and Storage:

Handle in a well-ventilated place, preferably under a chemical fume hood.[2][5]

Avoid the formation and inhalation of dust and aerosols.[5][7]
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Avoid contact with skin, eyes, and clothing.[3][5][8]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[5]

Store in a tightly closed container in a dry, cool, and well-ventilated area.[4][5][6]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[8]

Disposal Plan:

Dispose of waste material in accordance with national and local regulations.[2]

Chemicals should be left in their original containers and not mixed with other waste.[2]

Contaminated materials and empty containers should be handled as hazardous waste and

disposed of by a licensed waste disposal company.[2][5]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately.[4][5] If

not breathing, give artificial respiration. If

breathing is difficult, provide oxygen. Seek

medical attention.[4]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[4] Seek

medical aid.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][4] Seek medical

attention.[4]

Ingestion

Do NOT induce vomiting.[3][4] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[4] Never

give anything by mouth to an unconscious

person.[3][4] Seek immediate medical attention.

[3]

Spill Response:

A spill of 2-Phenylacetophenone should be treated as a hazardous event requiring immediate

and planned action. The following workflow outlines the necessary steps.
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Immediate Actions

Assessment & PPE

Containment & Cleanup

Disposal

Evacuate Immediate Area

Alert Others in the Vicinity

Ensure Adequate Ventilation

Assess Spill Size & Risk

Don Appropriate PPE

Contain the Spill

Clean Up Spill

Decontaminate Area

Collect Waste in a Labeled, Sealed Container

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a 2-Phenylacetophenone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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